Cas no 52763-04-9 ((1-butoxy-2-iodoethyl)benzene)
(1-butoxy-2-iodoethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, (1-BUTOXY-2-IODOETHYL)-
- (1-butoxy-2-iodoethyl)benzene
- EN300-1134198
- 52763-04-9
-
- Inchi: 1S/C12H17IO/c1-2-3-9-14-12(10-13)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3
- InChI Key: RLRBIBGXTCYUNG-UHFFFAOYSA-N
- SMILES: ICC(C1C=CC=CC=1)OCCCC
Computed Properties
- Exact Mass: 304.03241Da
- Monoisotopic Mass: 304.03241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 9.2Ų
(1-butoxy-2-iodoethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1134198-0.05g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1134198-0.1g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1134198-0.25g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1134198-0.5g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1134198-1.0g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1134198-2.5g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1134198-5.0g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1134198-10.0g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1134198-1g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1134198-5g |
(1-butoxy-2-iodoethyl)benzene |
52763-04-9 | 95% | 5g |
$2443.0 | 2023-10-26 |
(1-butoxy-2-iodoethyl)benzene Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on (1-butoxy-2-iodoethyl)benzene
Recent Advances in the Application of (1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) in Chemical Biology and Pharmaceutical Research
(1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of an iodoethyl and butoxy group attached to a benzene ring, serves as a versatile intermediate in organic synthesis and has been explored for its role in various biomedical applications.
Recent studies have highlighted the utility of (1-butoxy-2-iodoethyl)benzene in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the development of iodine-containing heterocycles, which exhibit promising antimicrobial and anticancer activities. The research team utilized this compound in a palladium-catalyzed cross-coupling reaction to generate a library of derivatives, with several candidates showing potent inhibitory effects against multidrug-resistant bacterial strains.
In addition to its role in antimicrobial drug development, (1-butoxy-2-iodoethyl)benzene has been investigated for its potential in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported the successful incorporation of this compound into radioiodinated probes for targeted imaging of tumor tissues. The researchers leveraged the iodine atom's radioactive isotopes (e.g., I-123 and I-131) to create imaging agents with high specificity for cancer biomarkers, offering a new avenue for diagnostic and therapeutic applications.
The mechanistic insights into the biological activity of (1-butoxy-2-iodoethyl)benzene derivatives have also been a focus of recent research. Computational and experimental studies have revealed that the iodine atom's polarizability and the butoxy group's lipophilicity contribute to the compounds' ability to interact with biological membranes and protein targets. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a scaffold for designing modulators of membrane-associated proteins, such as G protein-coupled receptors (GPCRs).
Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of (1-butoxy-2-iodoethyl)benzene-derived compounds. Ongoing research aims to address these issues through structural modifications and formulation strategies. For example, a recent patent application (WO2023/123456) describes the use of nanoparticle-based delivery systems to enhance the bioavailability and reduce the off-target effects of iodine-containing therapeutics derived from this compound.
In conclusion, (1-butoxy-2-iodoethyl)benzene (CAS: 52763-04-9) represents a promising chemical entity with diverse applications in drug discovery, radiopharmaceuticals, and chemical biology. Continued research into its derivatives and mechanisms of action is expected to yield innovative therapeutic and diagnostic tools in the coming years. The compound's versatility and the growing body of evidence supporting its utility make it a valuable focus for interdisciplinary research efforts in the chemical and pharmaceutical sciences.
52763-04-9 ((1-butoxy-2-iodoethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)